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Compound of Interest

Compound Name: Methyl 2-aminobutanoate
CAS No.: 2483-62-7
Cat. No.: B1617289
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Methyl 2-aminobutanoate, a pivotal
chiral building block in organic synthesis and drug discovery. The document details its chemical
identity, physicochemical properties, synthesis methodologies, and significant applications, with
a focus on its role in the development of novel therapeutics.

Chemical Identity and Properties

Methyl 2-aminobutanoate is an amino acid ester that exists in different stereoisomeric and
salt forms. The specific form is critical for its application, particularly in pharmaceuticals where
stereochemistry dictates biological activity.

CAS Numbers and Synonyms

The Chemical Abstracts Service (CAS) number varies depending on the stereochemistry and
whether it is in its free base or hydrochloride salt form.
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Compound Name CAS Number Synonyms

(S)-Methyl-2-aminobutanoate,
. L-Homoalanine methyl ester,

Methyl (2S)-2-aminobutanoate =~ 15399-22-1 ] ) ]
Butanoic acid, 2-amino-,
methyl ester, (2S)-[1]
L-a-Aminobutyric Acid Methyl

] Ester Hydrochloride, (S)-2-
(S)-Methyl 2-aminobutanoate ) ) )
. 56545-22-3 Amino-butanoic Acid Methyl

hydrochloride )
Ester Hydrochloride, H-ABU-
OME HCI[2][3]

(R)-Methyl 2-aminobutanoate (R)-2-Aminobutanoic acid

_ 85774-09-0 _
hydrochloride methyl ester hydrochloride
Methyl 2-aminobutanoate DL-Methyl 2-
, 2483-62-7 ]
(Racemic) aminobutanoate[4][5]
Methyl 2-aminobutanoate DL-2-Aminobutyric Acid Methyl
7682-18-0

hydrochloride (Racemic)

Ester Hydrochloride[6][7]

Physicochemical Data

A summary of key quantitative data for the most common forms of Methyl 2-aminobutanoate

is presented below. The hydrochloride salts are generally white crystalline solids with good

water solubility.[8]

Methyl (2S)-2-

(S)-Methyl 2-

Property . aminobutanoate
aminobutanoate .
hydrochloride
Molecular Formula CsH11NO2[1] CsH12CINO2[2][9]

Molecular Weight 117.15 g/mol [1] 153.61 g/mol [2][8][7]
Melting Point Not specified 116-117 °CJ[2][8]

Solubility Not specified Water-soluble[2][8]
Appearance Not specified White crystalline solid[8]
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Synthesis and Manufacturing

The synthesis of enantiomerically pure Methyl 2-aminobutanoate is crucial for its application
in the pharmaceutical industry. The primary methods employed include classical esterification,
asymmetric synthesis, and the resolution of racemic mixtures.[2]

Experimental Protocols

Protocol 1: Direct Esterification of (S)-2-Aminobutanoic Acid

This is a common and straightforward method for producing the hydrochloride salt of the methyl
ester.[6]

e Reactants: (S)-2-aminobutanoic acid, Methanol, Thionyl chloride or Hydrochloric acid.

e Procedure (using Thionyl Chloride)[10]:

[e]

Suspend (S)-2-aminobutanoic acid hydrochloride salt (90 g) in methanol (1 L).
o Cool the suspension to below 5°C.
o Add thionyl chloride (80 mL) drop-wise, maintaining the low temperature.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
18 hours.

o Remove any insoluble material by filtration.

o Concentrate the filtrate to dryness under reduced pressure to obtain methyl (S)-2-
aminobutanoate hydrochloride as a white solid.

e Procedure (using Hydrochloric Acid)[6]:

o Reflux equimolar amounts of 2-aminobutanoic acid and methanol in the presence of
concentrated HCI (12 M).

o Maintain the temperature at 65—-70°C for 6—8 hours.
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o The hydrochloric acid acts as both a catalyst and the source for the hydrochloride salt
formation.

Protocol 2: Synthesis from L-methionine methyl ester

This protocol provides a pathway to Methyl (S)-2-amino-butanoate from a different starting
material.[11]

e Reactants: L-methionine methyl ester.
e Procedure:

o This multi-step process involves the conversion of L-methionine methyl ester into methyl
2-amino-butanoate.

o Detailed steps can be found in the supporting information of the cited reference, often
involving desulfurization reactions.

Synthesis Workflow Diagram

The following diagram illustrates the general pathways for synthesizing Methyl 2-
aminobutanoate.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.rsc.org/suppdata/c8/ob/c8ob03088j/c8ob03088j1.pdf
https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1617289/docs?utm_src=pdf-body#methyl-2-aminobutanoate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Products
Starting Materials Synthesis Methods

Chiral Resolution

Racemic Methyl 2-aminobutanoate

Racemic Esterification >
followed by Resolution T

Racemic 2-Aminc ic Acid

v

(S)-Methyl 2-aminobutanoate HCI

Prochiral Substrate Chiral Catalyst o Asymmetric Synthesis
(e.g., methyl 2-amino-2-butenoate) ™| (e.g., Rh-catalyzed hydrogenation)

Direct Esterification

A g Methanol, HCI
-2-Am A A
(S)-2-Aminobutanoic Acid |f—————"————P>| (e.g., Fischer)

Click to download full resolution via product page

General synthesis pathways for Methyl 2-aminobutanoate.

Applications in Research and Drug Development

Methyl 2-aminobutanoate, particularly the (S)-enantiomer, is a valuable chiral building block in
the synthesis of complex organic molecules.

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceuticals, especially those targeting neurological disorders.[2]

o Chiral Synthesis: The defined stereocenter is utilized to introduce chirality into target
molecules, which is critical for their biological activity and safety profiles.

o Agrochemicals: It can be a precursor for the synthesis of new agrochemicals like herbicides
and growth regulators.[2]

» Biochemical Research: This compound is employed in studies related to amino acid
metabolism and neurobiology.[2]
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Role in Signaling Pathway Inhibition

Recent research has highlighted the use of methyl 2-aminobutanoate hydrochloride as a
precursor in the development of dual inhibitors targeting Anaplastic Lymphoma Kinase (ALK)
and Bromodomain-containing protein 4 (BRD4).[6] These signaling pathways are implicated in

the progression of various cancers.

The following diagram illustrates the logical relationship of Methyl 2-aminobutanoate as a
precursor to these dual inhibitors.

Methyl 2-aminobutanoate
(Precursor)

Dual Inhibitor Synthesis

ALK Pathway BRD4 Pathway

Contributes to Contributes to

Cancer Progression

Click to download full resolution via product page
Role as a precursor for ALK/BRD4 dual inhibitors.

Safety and Handling

The hydrochloride salt of Methyl 2-aminobutanoate is classified with hazard statements H302
(Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation).
Appropriate personal protective equipment should be used when handling this compound. It is
typically stored at room temperature or under refrigeration (2-8°C) for long-term stability.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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